Cas no 2763759-55-1 (6-(1-Methylcyclopropyl)pyrimidin-4-amine)

• Product Name: 6-(1-Methylcyclopropyl)pyrimidin-4-amine
• CAS No: 2763759-55-1
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 5847041
• PubChem ID: 165984615
• Update Time: 2025-06-09

6-(1-Methylcyclopropyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-37160792
• 6-(1-methylcyclopropyl)pyrimidin-4-amine
• 2763759-55-1
• 6-(1-Methylcyclopropyl)pyrimidin-4-amine

• Inchi： 1S/C8H11N3/c1-8(2-3-8)6-4-7(9)11-5-10-6/h4-5H,2-3H2,1H3,(H2,9,10,11)
• InChI Key： PNQXOYZRQUKBQO-UHFFFAOYSA-N
• SMILES： N1C=NC(=CC=1C1(C)CC1)N

Computed Properties

• Exact Mass: 149.095297364g/mol
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.8Ų

Additional information on 6-(1-Methylcyclopropyl)pyrimidin-4-amine

Introduction to 6-(1-Methylcyclopropyl)pyrimidin-4-amine (CAS No. 2763759-55-1)

6-(1-Methylcyclopropyl)pyrimidin-4-amine, with the CAS number 2763759-55-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrimidine core and a substituted cyclopropyl group. These structural elements contribute to its potential therapeutic applications, particularly in the areas of oncology and neurology.

The pyrimidine scaffold is a fundamental building block in many biologically active molecules, including nucleic acids and various pharmaceuticals. The presence of the 1-methylcyclopropyl substituent in 6-(1-Methylcyclopropyl)pyrimidin-4-amine introduces steric hindrance and alters the electronic properties of the molecule, which can significantly influence its biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of 6-(1-Methylcyclopropyl)pyrimidin-4-amine as a lead compound for the development of new therapeutic agents. One notable area of research is its anti-cancer properties. In vitro and in vivo studies have demonstrated that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anti-cancer activity, 6-(1-Methylcyclopropyl)pyrimidin-4-amine has also shown promise in neurodegenerative diseases. Preclinical studies have indicated that it can modulate neurotransmitter systems and protect neurons from oxidative stress and inflammation. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

The pharmacokinetic properties of 6-(1-Methylcyclopropyl)pyrimidin-4-amine are another critical aspect of its evaluation as a drug candidate. Early studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It is well absorbed orally and has good bioavailability, which is essential for developing an effective oral medication. Furthermore, its metabolic stability and low toxicity profile make it an attractive candidate for further clinical development.

The synthesis of 6-(1-Methylcyclopropyl)pyrimidin-4-amine has been optimized using modern synthetic techniques, ensuring high yields and purity. This has facilitated its large-scale production for preclinical and clinical studies. The synthetic route involves several key steps, including the formation of the cyclopropyl ring and the subsequent functionalization of the pyrimidine core. These synthetic methods are robust and scalable, making them suitable for industrial applications.

In conclusion, 6-(1-Methylcyclopropyl)pyrimidin-4-amine (CAS No. 2763759-55-1) represents a promising lead compound with potential applications in oncology and neurology. Its unique structural features, coupled with favorable pharmacokinetic properties and low toxicity, make it an attractive candidate for further development. Ongoing research aims to elucidate its full therapeutic potential and optimize its use in clinical settings.